Cas no 2168990-93-8 (2-(4-ethylcyclohexyl)cyclopropan-1-amine)

• Product Name: 2-(4-ethylcyclohexyl)cyclopropan-1-amine
• CAS No: 2168990-93-8
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5927985
• PubChem ID: 165882404
• Update Time: 2025-06-23

2-(4-ethylcyclohexyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylcyclohexyl)cyclopropan-1-amine
• EN300-1811555
• 2168990-93-8

• Inchi： 1S/C11H21N/c1-2-8-3-5-9(6-4-8)10-7-11(10)12/h8-11H,2-7,12H2,1H3
• InChI Key： KUYOAGFRBGPQDU-UHFFFAOYSA-N
• SMILES： NC1CC1C1CCC(CC)CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-ethylcyclohexyl)cyclopropan-1-amine

Introduction to 2-(4-ethylcyclohexyl)cyclopropan-1-amine (CAS No. 2168990-93-8)

2-(4-ethylcyclohexyl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2168990-93-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an amine functional group, appended to an ethyl-substituted cyclohexyl moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique stereochemistry and potential biological interactions.

The cyclopropane ring is a key structural motif in many bioactive molecules, known for its ability to introduce conformational constraints that can enhance binding affinity and metabolic stability. In the case of 2-(4-ethylcyclohexyl)cyclopropan-1-amine, the presence of the cyclopropane unit adjacent to the amine group creates a rigid framework that may facilitate interactions with biological targets. The ethylcyclohexyl side chain provides additional spatial and electronic diversity, allowing for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic clearance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. Studies have suggested that the amine group in 2-(4-ethylcyclohexyl)cyclopropan-1-amine could serve as a hydrogen bond acceptor or participate in ionic interactions with biological receptors. This functionality is particularly relevant in the development of small-molecule inhibitors or modulators targeting protein-protein interactions, which are increasingly recognized as key therapeutic modalities in treating complex diseases.

The 4-ethylcyclohexyl substituent contributes to the overall steric profile of the molecule, influencing its orientation within binding pockets. This aspect is critical for designing molecules with high selectivity, minimizing off-target effects. Preliminary virtual screening studies have indicated that derivatives of 2-(4-ethylcyclohexyl)cyclopropan-1-amine may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. Such findings align with the growing interest in developing novel therapeutics that modulate inflammatory responses through precise targeting of enzymatic cascades.

In vitro pharmacological investigations have begun to explore the potential applications of this compound. Initial assays suggest that modifications to the cyclohexyl ring or the amine group could enhance binding affinity or alter pharmacokinetic profiles favorably. For instance, replacing the ethyl group with more polar substituents might improve water solubility, while introducing fluorine atoms could enhance metabolic stability. These observations underscore the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for clinical development.

The synthesis of 2-(4-ethylcyclohexyl)cyclopropan-1-amine presents unique challenges due to the strained nature of the cyclopropane ring and the complexity of the side chains. However, recent methodological improvements in organic synthesis have made it feasible to construct such molecules with high yield and purity. Transition-metal-catalyzed reactions, including cross-coupling and cyclization strategies, have been particularly effective in assembling these intricate frameworks. These advances not only facilitate access to 2-(4-ethylcyclohexyl)cyclopropan-1-amine but also provide versatile tools for generating libraries of related compounds for high-throughput screening.

The potential therapeutic relevance of this compound is further highlighted by its structural similarity to known bioactive scaffolds. For example, analogs featuring a cyclopropane-amine motif have been reported as kinase inhibitors and antimicrobial agents. By leveraging such structural precedents, researchers can rationalize design strategies aimed at enhancing the pharmacological properties of 2-(4-ethylcyclohexyl)cyclopropan-1-amine. This approach combines computational modeling with experimental validation to accelerate the discovery process.

As interest in targeted therapies continues to grow, compounds like 2-(4-ethylcyclohexyl)cyclopropan-1-amine are being evaluated for their potential in precision medicine applications. The ability to modulate specific biological pathways with high selectivity is essential for treating diseases such as cancer and neurodegenerative disorders. Ongoing research aims to identify novel targets where this molecule or its derivatives could exert therapeutic effects, potentially opening up new avenues for treatment intervention.

The development of novel pharmaceuticals is inherently interdisciplinary, requiring collaboration across chemistry, biology, and medicine. The study of 2-(4-ethylcyclohexyl)cyclopropan-1-amine exemplifies this synergy, as it bridges fundamental chemical discoveries with clinical needs. By systematically investigating its properties and potential applications, scientists can contribute to addressing unmet medical challenges while advancing our understanding of molecular recognition processes.